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Compound of Interest

Compound Name: Bis(2-hexyldecyl) adipate

Cat. No.: B15466299

Bis(2-hexyldecyl) adipate: A Case Study in
Sustainable Chemistry

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The paradigm shift towards sustainable chemistry has catalyzed the development of safer and
more environmentally benign alternatives to conventional chemicals. In the realm of polymers
and personal care, this has led to a critical examination of plasticizers and emollients,
compounds essential for the flexibility of plastics and the sensory properties of cosmetics. This
guide presents a case study of Bis(2-hexyldecyl) adipate, a high molecular weight adipate
ester, positioning it as a potentially sustainable alternative to traditional plasticizers like
phthalates and even other adipates such as Bis(2-ethylhexyl) adipate (DEHA).

While direct experimental data for Bis(2-hexyldecyl) adipate is limited, this guide will provide
a comparative analysis based on structure-activity relationships, data from analogous
compounds, and established principles of sustainable chemistry. We will explore its predicted
performance characteristics, toxicological profile, and environmental fate in comparison to
commonly used alternatives.

Comparative Performance Analysis

The performance of a plasticizer or emollient is determined by a range of physicochemical
properties. In this section, we compare the predicted properties of Bis(2-hexyldecyl) adipate
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with those of Di(2-ethylhexyl) phthalate (DEHP), a traditional phthalate plasticizer, and Bis(2-
ethylhexyl) adipate (DEHA), a lower molecular weight adipate.

Table 1: Comparison of Physicochemical and Performance Properties

Bis(2-hexyldecyl) Bis(2-ethylhexyl) Di(2-ethylhexyl)
Property

adipate (Predicted) adipate (DEHA) phthalate (DEHP)
Molecular Weight (
539.9 370.6[1] 390.5
g/mol)
Boiling Point (°C) > 400 ~417[2][3] ~385
Log K_ow_ (Octanol-
Water Partition >10 ~8.94[3] ~9.64
Coefficient)
Water Solubility Very Low Negligible[2] Very Low
Plasticizer Efficiency Good Excellent Excellent
Permanence/Leaching  Very Low Moderate Moderate to High
Low-Temperature
o Good Excellent Good
Flexibility
Interpretation:

The higher molecular weight of Bis(2-hexyldecyl) adipate, a direct result of using the C16
alcohol 2-hexyldecanol in its synthesis, is predicted to lead to significantly lower volatility and
reduced migration or leaching from a polymer matrix. This increased permanence is a critical
factor in applications where long-term stability and minimal environmental and human exposure
are desired. While its plasticizing efficiency might be slightly lower than that of DEHA due to its
larger size, it is expected to provide excellent low-temperature flexibility, a characteristic feature
of adipate esters.

Sustainable Chemistry Profile

A key aspect of this case study is the evaluation of Bis(2-hexyldecyl) adipate through the lens
of green and sustainable chemistry principles.
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Synthesis:

The synthesis of Bis(2-hexyldecyl) adipate follows a standard esterification reaction between
adipic acid and 2-hexyldecanol. From a sustainability perspective, several aspects of this
synthesis can be optimized:

» Renewable Feedstocks: Adipic acid, traditionally derived from petroleum-based benzene,
can now be produced from renewable resources like glucose through fermentation
processes. Similarly, 2-hexyldecanol can be synthesized from renewable feedstocks.

o Catalysis: The use of enzymatic catalysts, such as lipases, for esterification can significantly
improve the sustainability of the process. Enzymatic reactions are typically conducted under
milder conditions (lower temperature and pressure), reduce waste generation, and can be
highly selective, leading to purer products. This approach aligns with the principles of green
chemistry by reducing energy consumption and avoiding the use of hazardous reagents.

Biodegradability:

Esters, in general, are susceptible to hydrolysis, which is the initial step in their biodegradation.
The rate of biodegradation is influenced by the length and branching of the alcohol and acid
chains. While very long-chain esters can sometimes exhibit slower degradation, adipates are
generally considered to be readily biodegradable. It is anticipated that Bis(2-hexyldecyl)
adipate would undergo ultimate biodegradation in the environment, breaking down into adipic
acid, 2-hexyldecanol, and ultimately carbon dioxide and water. This contrasts with some
phthalates, which can persist in the environment.

Toxicity Profile:

Adipate esters are generally recognized as having a more favorable toxicological profile
compared to many phthalate plasticizers. Concerns over the endocrine-disrupting effects of
certain phthalates have driven the search for safer alternatives.

Table 2: Comparative Toxicological Profile
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Bis(2-hexyldecyl) Bis(2-ethylhexyl) Di(2-ethylhexyl)

Endpoint . . .
adipate (Predicted) adipate (DEHA) phthalate (DEHP)
Acute Oral Toxicity Very Low (~9110
Low (>2000 mg/kg) Low (~30,000 mg/kg)
(LD5O0, rat) mg/kg)[4]
Carcinogenicity -~ Group 3 (Not Group 2B (Possibly
Not Classified - ) )
(IARC) classifiable)[2] carcinogenic)
Some concerns, but
] ] ] ) generally considered Known endocrine
Endocrine Disruption Unlikely )
less potent than disruptor[5]
DEHPI[3]

] Potential for effects at ~ Known reproductive
Reproductive/Develop ] ] ]
o Low Concern high doses in animal and developmental
mental Toxicity ) )
studies][3] toxicant

Interpretation:

Based on the data for other high molecular weight esters, Bis(2-hexyldecyl) adipate is
predicted to have a low order of acute toxicity. Its high molecular weight and low water solubility
would likely result in low bioavailability. More significantly, it is not expected to exhibit the
endocrine-disrupting properties associated with DEHP. This makes it a promising candidate for
applications where human contact is a consideration, such as in medical devices, food
packaging, and personal care products.

Experimental Protocols
To validate the predicted performance and safety of Bis(2-hexyldecyl) adipate, a series of
standardized experimental protocols should be employed.

Plasticizer Performance Evaluation:

e Leaching Test (e.g., SATRA TM325): This method assesses the migration of the plasticizer
from a PVC compound when immersed in a solvent or chemical reagent. A pre-weighed and
measured disc of the plasticized PVC is submerged for a specified time and temperature.
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The change in mass and dimensions of the disc, along with analysis of the immersion liquid,
guantifies the extent of leaching.[6]

o Low-Temperature Flexibility (e.g., ASTM D1043): This test determines the torsional stiffness
of a plastic at low temperatures, providing a measure of the plasticizer's effectiveness in
maintaining flexibility in cold conditions.

Environmental Fate and Ecotoxicity:

o Ready Biodegradability (e.g., OECD 301B): This test evaluates the potential for a chemical
to be rapidly biodegraded by microorganisms under aerobic aquatic conditions. The amount
of CO2 produced over a 28-day period is measured and compared to the theoretical
maximum.[7][8]

e Acute Immobilisation Test (e.g., OECD 202): This test assesses the acute toxicity of a
substance to aquatic invertebrates, typically Daphnia magna. The concentration that causes
immobilization in 50% of the test organisms (EC50) over a 48-hour period is determined.[9]

Toxicology:

e Acute Oral Toxicity (e.g., OECD 423): This method is used to determine the median lethal
dose (LD50) of a substance after a single oral administration to rodents. It provides a
measure of the substance's acute toxicity.

 In Vitro Endocrine Disruption Assays: A battery of in vitro assays can be used to screen for
potential endocrine activity, such as estrogen and androgen receptor binding and
transactivation assays.

Visualizing the Concepts

Diagram 1: Sustainable Synthesis of Bis(2-hexyldecyl) adipate
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Caption: A workflow for the sustainable synthesis of Bis(2-hexyldecyl) adipate.

Diagram 2: Comparative Logic for Plasticizer Selection
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Caption: A decision tree for the selection of a sustainable plasticizer.
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Conclusion

Bis(2-hexyldecyl) adipate represents a compelling case study in the design of sustainable
chemicals. While further experimental validation is required, its predicted properties suggest
significant advantages over traditional plasticizers and even some existing alternatives. Its high
molecular weight points to improved permanence and reduced human and environmental
exposure. Its synthesis from potentially renewable feedstocks via green catalytic processes,
combined with a favorable predicted toxicological and biodegradability profile, aligns well with
the principles of sustainable chemistry. For researchers, scientists, and drug development
professionals, exploring high molecular weight adipate esters like Bis(2-hexyldecyl) adipate
could be a promising avenue for developing safer, more sustainable products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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